Cas no 1142213-18-0 (4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol)

• Product Name: 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol
• CAS No: 1142213-18-0
• MF: C₁₃H₉F₇N₂S
• MW: 358.277786016464
• MDL: MFCD12027761
• CID: 4681301
• Update Time: 2025-05-28

4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4,4-DIMETHYL-1-[2,3,5,6-TETRAFLUORO-4-(TRIFLUORO-METHYL)PHENYL]-1,4-DIHYDROPYRIMIDINE-2-THIOL
• 4,4-dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]-1,4-dihydropyrimidine-2-thiol
• STK505169
• 4,4-dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]pyrimidine-2-thiol
• 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol

• MDL： MFCD12027761
• Inchi： 1S/C13H9F7N2S/c1-12(2)3-4-22(11(23)21-12)10-8(16)6(14)5(13(18,19)20)7(15)9(10)17/h3-4H,1-2H3,(H,21,23)
• InChI Key： WVZUTYJTXUWZRQ-UHFFFAOYSA-N
• SMILES： S=C1N(C2C(=C(C(C(F)(F)F)=C(C=2F)F)F)F)C=CC(C)(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 491
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol

Research Brief on 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol (CAS: 1142213-18-0)

Recent studies on the compound 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol (CAS: 1142213-18-0) have highlighted its potential as a versatile scaffold in medicinal chemistry and drug discovery. This fluorinated dihydropyrimidine derivative has garnered attention due to its unique structural features, including the tetrafluoro-substituted phenyl ring and the thiol functionality, which contribute to its pharmacological properties and synthetic utility.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor for the development of novel kinase inhibitors. The research team demonstrated that the thiol group at the 2-position of the dihydropyrimidine ring could be selectively modified to generate a series of derivatives with varying inhibitory activities against protein kinases. Molecular docking studies revealed that the fluorinated phenyl ring enhances binding affinity through hydrophobic interactions with kinase active sites.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the evaluation of this compound against drug-resistant bacterial strains. The study found that the combination of fluorine atoms and the thiol moiety contributed to significant antibacterial activity, particularly against Gram-positive pathogens. The researchers proposed that the compound's mechanism of action involves interference with bacterial cell wall biosynthesis, although further investigations are needed to confirm this hypothesis.

From a synthetic chemistry perspective, several research groups have developed improved methodologies for the preparation of 4,4-Dimethyl-1-[2,3,5,6-tetrafluoro-4-(trifluoro-methyl)phenyl]-1,4-dihydropyrimidine-2-thiol. A 2023 paper in Tetrahedron described a microwave-assisted synthesis route that significantly reduced reaction times while maintaining high yields. This advancement is particularly important for scaling up production for potential pharmaceutical applications.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2024) predicted favorable drug-like characteristics, including moderate lipophilicity (clogP = 2.8) and good membrane permeability. These properties, combined with its synthetic accessibility, make it an attractive building block for medicinal chemistry programs.

Ongoing research is exploring the potential of this compound in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated that the fluorinated aromatic system could serve as an effective tag for ¹⁹F MRI contrast agents, opening new possibilities for theranostic applications in oncology.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its pharmacological properties. Current research efforts are focused on structure-activity relationship studies to identify the most promising derivatives for further development. The unique combination of fluorine atoms and the thiol functionality in this scaffold continues to make it a valuable tool for drug discovery and chemical biology research.